Cas no 103626-35-3 (5'-deoxyribose N6-cyclopentyladenosine)

5'-deoxyribose N6-cyclopentyladenosine structure
103626-35-3 structure
Product name:5'-deoxyribose N6-cyclopentyladenosine
CAS No:103626-35-3
MF:C15H21N5O3
MW:319.35894
CID:842501
PubChem ID:10336074

5'-deoxyribose N6-cyclopentyladenosine Chemical and Physical Properties

Names and Identifiers

    • 5'-deoxyribose N6-cyclopentyladenosine

Computed Properties

  • Exact Mass: 319.16463
  • Monoisotopic Mass: 319.16443955g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 422
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 105Ų

Experimental Properties

  • PSA: 105.32

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